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Compound of Interest

Compound Name:
3-Oxo-5Z,8Z-Tetradecadienoyl-

CoA

Cat. No.: B15547388 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA was

found in the available public records. The following guidance is based on the safety protocols

for structurally related compounds, such as Coenzyme A and other acyl-CoA derivatives, and

general laboratory safety practices for handling thioesters. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific disposal

regulations.

This document provides essential safety, handling, and disposal information for 3-Oxo-5Z,8Z-
Tetradecadienoyl-CoA, a complex long-chain fatty acyl-CoA molecule. Due to its biological

reactivity and the presence of a thioester linkage, proper handling and disposal are critical to

ensure laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions
Prior to handling 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA, it is imperative to be familiar with the

necessary personal protective equipment (PPE) and safe handling procedures.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Tightly fitting safety goggles or

a face shield.

To prevent eye contact with

splashes or aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Body Protection Laboratory coat.
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a certified chemical fume hood.

To avoid inhalation of any

potential aerosols.[1]

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Spill and Exposure Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate

risks.

Spill Cleanup:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite,

sand).
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Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable decontamination solution (see

Experimental Protocols).

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[2]

Inhalation

Move the exposed person to fresh air. If not

breathing, provide artificial respiration. Seek

medical attention.[2]

Ingestion

Wash out the mouth with water. Do not induce

vomiting unless directed by medical personnel.

Seek medical attention.[2]

Proper Disposal Procedures
The disposal of 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA and its associated waste must be

conducted in accordance with local, state, and federal regulations. The primary route of

disposal is through a licensed hazardous waste management facility.

Step-by-Step Disposal Protocol:
Waste Segregation:
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Solid Waste: Collect any solid 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA, contaminated

labware (e.g., pipette tips, microfuge tubes), and spill cleanup materials in a dedicated,

clearly labeled hazardous waste container.

Liquid Waste: Collect aqueous solutions containing 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA
in a separate, sealed, and labeled hazardous waste container. Do not mix with other waste

streams unless compatible.

Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste."

The full chemical name, "3-Oxo-5Z,8Z-Tetradecadienoyl-CoA," must be clearly written

on the label.

Indicate the primary hazards (e.g., "Irritant," "Handle with Care").

List all components of a mixture by percentage.

Storage of Waste:

Store hazardous waste containers in a designated Satellite Accumulation Area (SAA).[3]

Ensure containers are tightly sealed to prevent leaks or spills.[3]

Store in a cool, dry, and well-ventilated location, away from incompatible materials.

Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of this chemical down the drain or in regular trash.[4]

Experimental Protocols
Decontamination of Glassware and Surfaces
This protocol describes a method for decontaminating glassware and surfaces that have come

into contact with 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA. The thioester bond can be cleaved and

oxidized by a bleach solution, which can help in deactivating the compound.
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Materials:

Commercial bleach (5.25% sodium hypochlorite solution)

Water

Appropriate waste containers

Procedure:

Prepare Decontamination Solution: Within a chemical fume hood, prepare a 10% bleach

solution by diluting one part commercial bleach with nine parts water.

Submerge Glassware: Immediately after use, submerge contaminated glassware in the

bleach solution. Allow it to soak for a minimum of 2 hours.

Surface Decontamination: For surfaces, carefully apply the bleach solution and allow a

contact time of at least 30 minutes.

Rinse Thoroughly: After decontamination, thoroughly rinse the glassware and surfaces with

water.

Dispose of Decontamination Solution: The used bleach solution should be collected as

hazardous waste.

Visualizations
Chemical Waste Disposal Pathway
The following diagram illustrates the decision-making process for the proper disposal of 3-Oxo-
5Z,8Z-Tetradecadienoyl-CoA.
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Caption: Workflow for the disposal of 3-Oxo-5Z,8Z-Tetradecadienoyl-CoA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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